Cas no 1804201-08-8 (2-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid
• CAS No: 1804201-08-8
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5005816
• Update Time: 2025-05-25

2-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-8-3-2-4-9(5-12(15)16)11(8)6-10(14)7-13/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： PAUBTWRLLVWMJD-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(C)=CC=CC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid

Compound CAS No. 1804201-08-8: 2-(3-Chloro-2-Oxopropyl)-3-Methylphenylacetic Acid

2-(3-Chloro-2-Oxopropyl)-3-Methylphenylacetic Acid, identified by the CAS registry number CAS No. 1804201-08-8, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of phenylacetic acids, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound comprises a phenyl ring substituted with a methyl group at the 3-position and an acetic acid moiety attached to the 2-position, which is further connected to a chlorinated oxopropane group.

The synthesis of 2-(3-Chloro-2-Oxopropyl)-3-Methylphenylacetic Acid involves multi-step organic reactions, including Friedel-Crafts acylation, alkylation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring high yield and purity of the final product.

In terms of pharmacological activity, 2-(3-Chloro-2-Oxopropyl)-3-Methylphenylacetic Acid has been studied for its potential as a bioactive molecule. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and cellular proliferation. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents targeting chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

Recent research has also focused on understanding the mechanism of action of CAS No. 1804201-08-8. Studies using advanced techniques like X-ray crystallography and molecular docking have provided insights into how this compound interacts with target proteins at the molecular level. For instance, it has been found to bind with high affinity to certain enzymes involved in lipid metabolism, indicating its potential role in regulating cellular energy homeostasis.

The application of 2-(3-Chloro-2-Oxopropyl)-3-Methylphenylacetic Acid extends beyond pharmacology into materials science. Its unique chemical structure makes it a candidate for use in polymer synthesis and as a precursor for advanced materials with tailored properties. Researchers are exploring its use in creating biocompatible polymers for medical devices and drug delivery systems.

In terms of safety and toxicity profiles, preliminary studies indicate that CAS No. 1804201-08-8 exhibits low acute toxicity in experimental models. However, further investigations are required to assess its long-term effects and potential for bioaccumulation in biological systems.

The future outlook for 2-(3-Chloro-2-Oxopropyl)-3-Methylphenylacetic Acid is promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring its therapeutic potential in clinical settings. Collaborative efforts between academia and industry are expected to accelerate its translation from the laboratory to real-world applications.